![molecular formula C16H15NOS3 B4071986 2-{[2-(benzylsulfinyl)ethyl]thio}-1,3-benzothiazole](/img/structure/B4071986.png)
2-{[2-(benzylsulfinyl)ethyl]thio}-1,3-benzothiazole
Overview
Description
2-{[2-(benzylsulfinyl)ethyl]thio}-1,3-benzothiazole, also known as BZT-1, is a chemical compound that has been studied for its potential applications in scientific research. BZT-1 is a thiazole derivative that has been shown to have a variety of biochemical and physiological effects, making it a potentially useful tool for researchers studying various biological systems.
Mechanism of Action
The mechanism of action of 2-{[2-(benzylsulfinyl)ethyl]thio}-1,3-benzothiazole is not fully understood, but it is thought to involve the formation of a covalent bond between the sulfinyl group of this compound and the sulfenic acid group of the target protein. This covalent bond results in the formation of a stable adduct that can be detected using fluorescence spectroscopy.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the ability to selectively label sulfenic acid-containing proteins in vitro and in vivo. This compound has also been shown to be cell-permeable and non-toxic at concentrations typically used in labeling experiments.
Advantages and Limitations for Lab Experiments
One advantage of using 2-{[2-(benzylsulfinyl)ethyl]thio}-1,3-benzothiazole as a fluorescent probe is its high selectivity for sulfenic acid-containing proteins. This selectivity allows for the specific labeling and detection of these proteins in complex biological systems. However, one limitation of using this compound is its relatively low fluorescence quantum yield, which can make detection of labeled proteins challenging in some cases.
Future Directions
There are several potential future directions for research on 2-{[2-(benzylsulfinyl)ethyl]thio}-1,3-benzothiazole and its applications. One area of interest is the development of improved fluorescent probes for detecting sulfenic acid in biological systems, including probes with higher fluorescence quantum yields and improved selectivity. Another area of interest is the use of this compound and related compounds for studying redox signaling pathways and their role in various cellular processes. Finally, there is potential for the development of this compound-based therapeutics for the treatment of diseases associated with dysregulated redox signaling.
Scientific Research Applications
2-{[2-(benzylsulfinyl)ethyl]thio}-1,3-benzothiazole has been studied for its potential applications in a variety of scientific research areas. One area of interest is its potential use as a fluorescent probe for detecting sulfenic acid in biological systems. Sulfenic acid is an important intermediate in redox signaling pathways, and its detection is important for understanding these pathways and their role in various cellular processes.
properties
IUPAC Name |
2-(2-benzylsulfinylethylsulfanyl)-1,3-benzothiazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NOS3/c18-21(12-13-6-2-1-3-7-13)11-10-19-16-17-14-8-4-5-9-15(14)20-16/h1-9H,10-12H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROKMRFAJWFSTNB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CS(=O)CCSC2=NC3=CC=CC=C3S2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NOS3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.